5-(4-(dimethylamino)phenyl)-8,8-dimethyl-2-((4-nitrobenzyl)thio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione

• CAS No.: 537044-85-2
• Molecular Formula: C28H29N5O4S
• Molecular Weight: 531.63
• IUPAC Name: 5-[4-(dimethylamino)phenyl]-8,8-dimethyl-2-[(4-nitrophenyl)methylsulfanyl]-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione
• InChI: InChI=1S/C28H29N5O4S/c1-28(2)13-20-23(21(34)14-28)22(17-7-11-18(12-8-17)32(3)4)24-25(29-20)30-27(31-26(24)35)38-15-16-5-9-19(10-6-16)33(36)37/h5-12,22H,13-15H2,1-4H3,(H2,29,30,31,35)
• InChI Key: YJVZYFARONZPDH-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C3=C(N2)N=C(NC3=O)SCC4=CC=C(C=C4)[N+](=O)[O-])C5=CC=C(C=C5)N(C)C)C(=O)C1)C
• solubility: not available

Description

The compound contains several functional groups including a pyrimidoquinoline group, a dimethylamino group, and a nitrobenzylthio group. These groups could potentially confer interesting chemical and physical properties to the compound.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these functional groups around the pyrimidoquinoline core. The presence of the dimethylamino group could potentially influence the electronic properties of the molecule.

Chemical Reactions Analysis

The reactivity of the compound would be influenced by the functional groups present. For example, the nitro group is electron-withdrawing and could potentially make the compound more reactive towards nucleophilic attack.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the dimethylamino group could potentially make the compound more soluble in polar solvents.

Scientific Research Applications

Synthesis and Anticancer Activity

A study focused on the synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, where compounds similar to the query chemical were tested for their growth inhibitory properties against cancer cell lines. Most compounds showed potent cytotoxicity, indicating potential applications in cancer research and therapy development L. Deady et al., 2003.

Chemical Synthesis and Material Science

Another area of application includes the synthesis of new hexahydropyrimido[5,4-c]quinoline-2,5-diones and 2-thioxohexahydropyrimido[5,4-c]quinoline-5-ones, showcasing their antioxidant properties. This indicates the role such compounds could play in developing materials with specific chemical and physical properties, such as antioxidants L. Ismaili et al., 2008.

Heterocyclic Chemistry and Organic Synthesis

Research on the synthesis of 2-aryl-4-azaindain-1,3-diones demonstrates the intricate reactions and potential for creating a variety of heterocyclic compounds, which are crucial in pharmaceuticals, agrochemicals, and dyes L. Neiland et al., 1967.

Electronic and Photonic Materials

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if it’s intended to be used as a drug, the mechanism of action would depend on the biological target of the compound.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it’s intended to be used as a drug, future research could focus on optimizing its pharmacological properties and evaluating its efficacy and safety in preclinical and clinical studies.